Cas no 2648924-04-1 ((2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid)

(2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid
- EN300-1493475
- 2648924-04-1
- (2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C26H30N2O6/c1-2-33-17(14-24(29)28-13-7-12-23(28)25(30)31)15-27-26(32)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)/t17?,23-/m0/s1
- InChI Key: MNDJNBUQLKQNIU-VXLWULRPSA-N
- SMILES: O(CC)C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(N1CCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
- XLogP3: 2.9
(2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1493475-50mg |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 50mg |
$2306.0 | 2023-09-28 | ||
Enamine | EN300-1493475-10000mg |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 10000mg |
$11805.0 | 2023-09-28 | ||
Enamine | EN300-1493475-500mg |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 500mg |
$2635.0 | 2023-09-28 | ||
Enamine | EN300-1493475-2500mg |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 2500mg |
$5380.0 | 2023-09-28 | ||
Enamine | EN300-1493475-5000mg |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 5000mg |
$7961.0 | 2023-09-28 | ||
Enamine | EN300-1493475-1.0g |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 1g |
$0.0 | 2023-06-05 | ||
Enamine | EN300-1493475-1000mg |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 1000mg |
$2745.0 | 2023-09-28 | ||
Enamine | EN300-1493475-250mg |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 250mg |
$2525.0 | 2023-09-28 | ||
Enamine | EN300-1493475-100mg |
(2S)-1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid |
2648924-04-1 | 100mg |
$2415.0 | 2023-09-28 |
(2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid Related Literature
-
Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
-
Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
-
Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
-
Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
Additional information on (2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid
Comprehensive Overview of (2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS No. 2648924-04-1)
The compound (2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS No. 2648924-04-1) is a highly specialized chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a pyrrolidine-2-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. The Fmoc group is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.
In recent years, the demand for chiral building blocks like (2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid has surged due to advancements in precision medicine and targeted drug delivery. Researchers are increasingly focusing on enantiomerically pure compounds to minimize off-target effects and enhance therapeutic efficacy. This compound’s ethoxy and Fmoc-protected amino functionalities further expand its utility in designing prodrugs and peptide-based therapeutics, aligning with the growing interest in personalized healthcare and bioconjugation strategies.
The synthesis and characterization of CAS No. 2648924-04-1 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and stereochemical integrity, which are critical for its application in GMP-compliant pharmaceutical manufacturing. Additionally, the compound’s stability under various pH conditions makes it suitable for formulation studies, a topic of high relevance in drug development forums and academic research.
From an industrial perspective, (2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic asymmetric synthesis and solvent-free reactions have been explored to produce this compound with minimal environmental impact. This aligns with the broader industry shift toward eco-friendly chemical processes, a trending topic among pharmaceutical manufacturers and regulatory agencies.
Another area of interest is the compound’s potential role in neurological research. The pyrrolidine moiety is a common feature in neuroactive compounds, prompting investigations into its applicability for central nervous system (CNS) drug development. With rising global attention on neurodegenerative diseases such as Alzheimer’s and Parkinson’s, this compound’s structural attributes offer promising avenues for drug repurposing and novel therapeutic design.
In summary, (2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS No. 2648924-04-1) represents a versatile and high-value chemical entity in modern medicinal chemistry. Its applications span from peptide synthesis to CNS drug discovery, reflecting the compound’s adaptability to cutting-edge research trends. As the scientific community continues to explore its potential, this molecule is poised to remain a focal point in innovative drug development and biopharmaceutical advancements.
2648924-04-1 ((2S)-1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid) Related Products
- 941967-94-8(4-acetyl-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide)
- 1234616-71-7(4-bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)
- 494793-39-4(2-butynylhydrazide)
- 1373029-42-5(Spiro[indoline-3,3'-thietan]-2-one)
- 1523572-02-2(2-Azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate)
- 2172025-57-7(N-(2-fluorophenyl)-1H-indol-2-amine)
- 578733-80-9(2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)
- 779339-14-9(tert-Butyl 1-(cyclohexylmethyl)piperidin-4-ylcarbamate)
- 1455037-43-0(trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid)
- 866845-34-3(6-methoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline)



